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Cat. No.: B576463 Get Quote

Introduction

Attapulgite, also known as palygorskite, is a naturally occurring clay mineral composed of

hydrated magnesium aluminum silicate.[1][2][3] Its unique crystalline structure, characterized

by needle-like or rod-shaped particles, distinguishes it from other clays like bentonite, which

have a platy structure.[1][4][5] This acicular morphology is fundamental to its function as a

highly effective rheological modifier in drilling fluids. When dispersed in a liquid, these rods or

needles form a complex, three-dimensional lattice structure that imparts viscosity and excellent

suspension properties.[1][4]

Attapulgite is particularly valued for formulating drilling fluids intended for use in high-salinity

and high-temperature environments.[1][6] Unlike bentonite, which relies on swelling to build

viscosity and flocculates in the presence of salts, attapulgite's performance is largely

unaffected by electrolytes.[7][8][9] This has earned it the common name "salt gel" in the drilling

industry.[1][8] It is used to control viscosity and gel strength, suspend drill cuttings and

weighting materials, and reduce fluid loss, ensuring efficient and stable drilling operations.[1][2]

[10]

Mechanism of Rheological Control

The effectiveness of attapulgite as a rheological modifier stems from the physical interaction of

its rod-shaped particles in a liquid medium.
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Dispersion: When attapulgite is added to a fluid and subjected to shear (e.g., mixing), the

bundles of needles break apart and disperse throughout the liquid phase.

Network Formation: At rest or under low shear, the dispersed, needle-like particles interact

through electrostatic forces and hydrogen bonding to form a robust, three-dimensional lattice

structure.[4] This network entraps the liquid and any suspended solids.

Thixotropy: This gel structure is thixotropic, exhibiting shear-thinning behavior.[4] When the

fluid is pumped or agitated (high shear), the network breaks down, causing a decrease in

viscosity and allowing the fluid to be pumped easily. When agitation ceases (low shear), the

lattice structure reforms, viscosity increases, and the fluid regains its ability to suspend

particles, preventing cuttings from settling in the wellbore.[4]
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Figure 1: Thixotropic behavior of attapulgite in a drilling fluid.

Data Presentation

Quantitative data is crucial for formulating and evaluating drilling fluids. The following tables

summarize the key specifications for API-grade attapulgite and provide an example

formulation.

Table 1: Physical Specifications for API 13A Section 12 Attapulgite This table outlines the

minimum requirements for attapulgite used in drilling fluids as specified by the American

Petroleum Institute (API).[11][12][13]
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Property Requirement API Test Method

Viscometer Dial Reading @

600 rpm
Minimum 30 API RP 13B-1

Residue (> 75 µm) Maximum 8.0% by mass API RP 13B-1

Moisture Content Maximum 16.0% by mass API RP 13B-1

Source: API Specification 13A[9][13]

Table 2: Example Attapulgite Drilling Fluid Formulations This table shows basic formulations for

attapulgite mud in both fresh and saturated salt water, demonstrating its versatility.

Concentration is often measured in pounds per barrel (ppb).

Component Function
Concentration
(Fresh Water)

Concentration
(Saturated Salt
Water)

Water / Saturated

Brine
Base Fluid 1 barrel (42 gal) 1 barrel (42 gal)

Attapulgite ("Salt Gel") Primary Viscosifier 15 - 25 ppb 15 - 25 ppb

Polyanionic Cellulose

(PAC)
Fluid Loss Control 1 - 2 ppb 1 - 2 ppb

Caustic Soda (NaOH) pH Control As needed (pH 9-10) As needed (pH 9-10)

Experimental Protocols

Standardized testing procedures are essential for evaluating the performance of drilling fluid

formulations. The following protocols are based on API Recommended Practice 13B-1.

Protocol 1: Preparation of Attapulgite Drilling Fluid

Objective: To prepare a consistent, lab-scale sample of an attapulgite-based drilling fluid for

testing.
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Materials & Equipment:

Attapulgite clay (API grade)

Base fluid (e.g., deionized water, synthetic seawater)

Other additives as required (e.g., PAC, salts)

High-speed laboratory mixer (e.g., Hamilton Beach type)

Mixing cup (baffled)

Balance or scale

Spatula

Procedure:

Measure 350 mL of the selected base fluid (e.g., fresh water or saturated NaCl brine) and

place it into the mixing cup.

While stirring at high speed, slowly and steadily add the pre-weighed amount of attapulgite

(e.g., 20 grams for a ~20 ppb equivalent mud) over a period of 60 seconds.

Continue mixing the suspension for a total of 20 minutes to ensure full dispersion and

hydration.[6]

If other additives (like fluid loss agents or pH modifiers) are required, add them sequentially

after the initial 20-minute mixing period, allowing for 5-10 minutes of mixing for each

additional component.

Allow the prepared mud to age for a specified period (e.g., 16 hours at ambient temperature)

before testing to allow the gel structure to fully develop.
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Figure 2: Workflow for preparing an attapulgite drilling fluid.

Protocol 2: Measurement of Rheological Properties

Objective: To determine the key rheological parameters (PV, YP, Gel Strength) of the prepared

drilling fluid using a rotational viscometer.

Equipment:
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6-speed rotational viscometer (e.g., Fann VG Meter Model 35)

Thermostatically controlled viscometer cup

Stopwatch

Procedure:

Place the aged drilling fluid into the viscometer cup, ensuring the fluid level covers the rotor

sleeve.

Heat or cool the sample to the desired test temperature (e.g., 120°F).

With the sleeve rotating at 600 rpm, wait for the dial reading to stabilize. Record the 600 rpm

reading.

Switch the speed to 300 rpm and wait for the reading to stabilize. Record the 300 rpm

reading.

Calculate Rheological Parameters:[14]

Plastic Viscosity (PV) in cP: PV = (600 rpm reading) – (300 rpm reading)

Yield Point (YP) in lb/100 ft²: YP = (300 rpm reading) – PV

Measure Gel Strength:

Stir the mud at 600 rpm for 10 seconds.

Shut down the viscometer and allow the mud to remain static for 10 seconds.

Set the viscometer to 3 rpm and record the maximum dial reading before the gel breaks.

This value is the 10-second gel strength (in lb/100 ft²).

Re-stir the mud at 600 rpm for 10 seconds, then allow it to remain static for 10 minutes.

Record the maximum dial reading at 3 rpm. This is the 10-minute gel strength.

Protocol 3: Measurement of Fluid Loss
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Objective: To determine the static filtration characteristics of the drilling fluid under pressure.

Equipment:

API Filter Press (low-pressure, low-temperature)

Filter paper (Whatman No. 50 or equivalent)

Pressurizing gas source (e.g., nitrogen)

Graduated cylinder

Stopwatch

Procedure:

Assemble the filter press with a new, clean sheet of filter paper at the bottom of the cell.

Fill the cell with the aged drilling fluid to within 1/4 inch of the top.

Place the lid on the cell and secure it in the press frame.

Place a dry graduated cylinder under the filtrate tube.

Apply 100 psi of pressure to the cell and start the stopwatch simultaneously.

Collect the filtrate for 30 minutes. Record the total volume of filtrate collected. This is the API

Fluid Loss in mL/30 min.

After 30 minutes, release the pressure, disassemble the cell, and carefully remove the filter

paper.

Gently wash the excess mud from the filter cake and measure its thickness in 32nds of an

inch.
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Figure 3: Attapulgite vs. Bentonite performance in saline environments.

Conclusion

Attapulgite is an indispensable rheological modifier for modern drilling fluids, offering robust

and reliable performance where conventional clays like bentonite fail. Its unique needle-like

morphology creates a thixotropic gel structure that is exceptionally tolerant to high salt

concentrations and elevated temperatures.[1][4][7] This makes it the additive of choice for

drilling through salt formations, in offshore operations using seawater, and in high-temperature

wells.[2][6] By following standardized API protocols for formulation and testing, researchers and

engineers can effectively harness the properties of attapulgite to design drilling fluids that

ensure wellbore stability, efficient cuttings transport, and overall operational success.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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